Cas no 39515-40-7 (Cyphenothrin)

• Product Name: Cyphenothrin
• CAS No: 39515-40-7
• MF: C₂₄H₂₅NO₃
• MW: 375.460206747055
• MDL: MFCD01960864
• CID: 55033
• PubChem ID: 329757069
• Update Time: 2026-05-14

Cyphenothrin Chemical and Physical Properties

Names and Identifiers

• Cyphenothrin
• Cyano-3-phenoxybenzyl 2,2-dimethyl-3-(2-methylpropenyl)cyclopropanecarboxylate
• (R,S)-α-cyano-3-phenoxybenzyl-2,2-dimethyl-3-(2-methyl-1-propenyl) cyclopropanecarboxylate
• d-trans-Cyphenothrin Solution
• (RS)-α-cyano-3-phenoxybenzyl (1RS)-cis-trans-2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropanecarboxylate
• (Ξ)-cyano(3-phenoxyphenyl)methyl (1Ξ,3Ξ)-2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropane-1-carboxylate
• 1RS,3SR)-2,2-dimethyl-3-(2-methyl
• CISCYPHENOTHRIN
• cyano(3-phenoxyphenyl)methyl 2,2-dimethyl-3-(2-methyl-1-propen-1-yl)cyclopropanecarboxylate
• D-CYPHENOTHRIN
• D-TRANS-CYPHENOTHRIN
• gokilaht
• s2703forte
• TRANSCYPHENOTHRIN
• alpha-Cyano-3-phenoxybenzyl 2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropanecarboxylate

• MDL： MFCD01960864
• Inchi： InChI=1S/C24H25NO3/c1-16(2)13-20-22(24(20,3)4)23(26)28-21(15-25)17-9-8-12-19(14-17)27-18-10-6-5-7-11-18/h5-14,20-22H,1-4H3
• InChI Key： FJDPATXIBIBRIM-UHFFFAOYSA-N
• SMILES： CC(=CC1C(C(=O)OC(C#N)C2=CC(=CC=C2)OC3=CC=CC=C3)C1(C)C)C

Computed Properties

• Exact Mass: 375.18300
• Monoisotopic Mass: 375.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 59.3A^2

Experimental Properties

• Color/Form: Light yellow viscous liquid
• Density: d2525 1.083
• Melting Point: 25°C
• Boiling Point: 504.24°C (rough estimate)
• Flash Point: 209.4 oC
• Refractive Index: 1.5614 (estimate)
• PSA: 59.32000
• LogP: 5.82518
• Merck: 13,2797

Cyphenothrin Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H410
• Warning Statement： P273-P501
• Hazardous Material transportation number：UN 2810
• WGK Germany：3
• Hazard Category Code： 22-50/53
• Safety Instruction： S60-S61
• RTECS：GZ1453500
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R22; R50/53
• Packing Group：III
• Safety Term：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Pyrethroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Pyrethroids